Cas no 2228605-08-9 (4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid)

4-{Imidazo[1,2-a]pyridin-3-yl}-2-methylbutanoic acid is a heterocyclic carboxylic acid derivative featuring an imidazopyridine core linked to a branched aliphatic chain. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The imidazopyridine moiety confers favorable binding properties, while the butanoic acid group enhances solubility and facilitates further functionalization. Its structural characteristics make it suitable for applications in drug discovery, particularly in the development of small-molecule inhibitors or modulators targeting enzyme or receptor interactions. The compound’s stability and synthetic accessibility further underscore its utility in pharmaceutical research.
4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid structure
2228605-08-9 structure
Product Name:4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid
CAS No:2228605-08-9
MF:C12H14N2O2
MW:218.251762866974
CID:5783713
PubChem ID:165610695
Update Time:2025-05-28

4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{imidazo[1,2-a]pyridin-3-yl}-2-methylbutanoic acid
    • EN300-1748431
    • 2228605-08-9
    • 4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid
    • Inchi: 1S/C12H14N2O2/c1-9(12(15)16)5-6-10-8-13-11-4-2-3-7-14(10)11/h2-4,7-9H,5-6H2,1H3,(H,15,16)
    • InChI Key: OQIAADRBSJQVMK-UHFFFAOYSA-N
    • SMILES: OC(C(C)CCC1=CN=C2C=CC=CN12)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.6Ų

4-{imidazo1,2-apyridin-3-yl}-2-methylbutanoic acid Pricemore >>

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